Cas no 1797565-31-1 (1-[3-(4-chlorophenyl)azepan-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone)

• Product Name: 1-[3-(4-chlorophenyl)azepan-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone
• CAS No: 1797565-31-1
• MF: C₂₃H₂₈ClNO₃S
• MW: 433.991324424744
• CID: 5373100
• Update Time: 2025-07-01

1-[3-(4-chlorophenyl)azepan-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-chlorophenyl)azepan-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone

• Inchi： 1S/C23H28ClNO3S/c1-17(2)29(27,28)22-12-8-19(9-13-22)23(26)16-25-14-4-3-5-20(15-25)18-6-10-21(24)11-7-18/h6-13,17,20H,3-5,14-16H2,1-2H3
• InChI Key： HVBSCROGIIPNME-UHFFFAOYSA-N
• SMILES： C(N1CCCCC(C2=CC=C(Cl)C=C2)C1)C(=O)C1=CC=C(S(C(C)C)(=O)=O)C=C1

Additional information on 1-[3-(4-chlorophenyl)azepan-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone

Professional Introduction to Compound with CAS No. 1797565-31-1 and Product Name: 1-[3-(4-chlorophenyl)azepan-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone

The compound identified by the CAS number 1797565-31-1 and the product name 1-[3-(4-chlorophenyl)azepan-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The structural framework of this molecule incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

At the core of this compound's structure is the azepan-1-yl moiety, which is a seven-membered heterocyclic ring containing nitrogen. This nitrogen-containing ring system is known for its ability to enhance binding affinity and selectivity in drug-like molecules. The presence of the 4-chlorophenyl substituent attached to the azepan ring further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets. Such structural features are often exploited in medicinal chemistry to optimize pharmacokinetic profiles and reduce off-target effects.

The other prominent feature of this compound is the 4-propan-2-ylsulfonylphenyl group, which is attached to the ethanone backbone. This group introduces a sulfonamide moiety, a well-known pharmacophore that is frequently found in active pharmaceutical ingredients (APIs) due to its ability to enhance solubility, improve metabolic stability, and facilitate receptor binding. The specific positioning of this group relative to the azepan ring and the ketone functionality creates a complex three-dimensional arrangement that can be critical for achieving high efficacy in biological systems.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets with remarkable precision. Studies using molecular docking simulations suggest that 1-[3-(4-chlorophenyl)azepan-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone may exhibit inhibitory activity against several enzymes and receptors implicated in neurological disorders. The combination of the azepan ring and the sulfonamide group appears to create a scaffold that can effectively modulate these targets without significant cross-interaction with other proteins.

In vitro experiments have begun to validate these computational predictions. Preliminary data indicate that this compound demonstrates moderate potency against certain enzyme targets, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are particularly encouraging given the growing demand for treatments targeting complex neurological conditions where traditional small-molecule drugs have faced limitations. The structural diversity introduced by the 4-chlorophenyl and 4-propan-2-ylsulfonylphenyl groups appears to contribute significantly to this observed activity.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including sulfonylation reactions and heterocyclic ring formations, which require precise control over reaction conditions. The successful integration of these structural elements into a single molecular framework highlights the synthetic prowess required for developing novel pharmaceutical candidates.

As research progresses, further optimization of this compound may involve modifications aimed at enhancing its pharmacokinetic properties or expanding its therapeutic spectrum. For instance, exploring analogues with different substituents on the azepan ring or varying the sulfonamide moiety could reveal new leads with improved efficacy or reduced side effects. The flexibility offered by this molecular design provides a rich ground for such explorations.

The potential applications of 1-[3-(4-chlorophenyl)azepan-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone extend beyond neurological disorders. Its unique structural features make it amenable to further derivatization, potentially leading to compounds with activity against other disease areas such as cancer or inflammatory diseases. The sulfonamide group, in particular, has been successfully incorporated into drugs targeting a wide range of diseases, underscoring its versatility as a pharmacophore.

From an industrial perspective, the development of such compounds requires not only innovative chemical synthesis but also robust analytical methodologies for quality control and characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of this compound before it can be advanced into preclinical studies.

The regulatory landscape for new pharmaceutical entities also presents challenges that must be navigated carefully. Ensuring compliance with Good Manufacturing Practices (GMP) and demonstrating safety and efficacy through rigorous testing are critical steps before any new drug can reach patients. However, compounds like 1797565-31-1, with their well-defined structures and promising biological profiles, offer hope for addressing unmet medical needs in an increasingly competitive pharmaceutical environment.

In conclusion, 1-[3-(4-chlorophenyl)azepan-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone (CAS No. 1797565-31-1) exemplifies the cutting-edge research being conducted in medicinal chemistry today. Its innovative structure combines multiple pharmacophoric elements that show promise in modulating key biological targets associated with various diseases. As research continues to uncover new applications and refine synthetic methodologies, compounds like this one are poised to make significant contributions to human health through future generations of therapeutics.